3-(1-Methanesulfonylethenyl)pyridine

• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 3-(1-methylsulfonylethenyl)pyridine
• InChI: InChI=1S/C8H9NO2S/c1-7(12(2,10)11)8-4-3-5-9-6-8/h3-6H,1H2,2H3
• InChI Key: ASXASOSCNIDKAN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C(=C)C1=CN=CC=C1

Description

3-(1-Methanesulfonylethenyl)pyridine is a pyridine derivative characterized by a methanesulfonylethenyl substituent at the 3-position of the pyridine ring. The methanesulfonyl group (-SO₂CH₃) is electron-withdrawing, which may influence the compound’s electronic properties and binding interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Methanesulfonylethenyl)pyridine typically involves the reaction of pyridine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate sulfonyl chloride, which then undergoes nucleophilic substitution to yield the desired product .

Industrial Production Methods

Industrial production of 3-(1-Methanesulfonylethenyl)pyridine follows a similar synthetic route but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer, which are crucial for maintaining the reaction conditions and achieving high yields .

Chemical Reactions Analysis

Types of Reactions

3-(1-Methanesulfonylethenyl)pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield the corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, leading to the formation of various substituted pyridine derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles such as amines or thiols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols, amines.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

3-(1-Methanesulfonylethenyl)pyridine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical and physical properties.

Mechanism of Action

The mechanism of action of 3-(1-Methanesulfonylethenyl)pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and subsequent catalytic activity . The exact molecular pathways involved depend on the specific biological context and the target enzyme or receptor .

Comparison with Similar Compounds

Table 1. Comparative Pharmacological Profiles

Compound	Target (Ki/EC50)	Selectivity (MAO-A/B)	Key Structural Feature
3-(Piperidin-4-ylmethoxy)pyridine	LSD1 (29 nM/280 nM)	>160-fold	Piperidinylmethoxy linker
3-(1-Methanesulfonylethenyl)pyridine	Insufficient data	Theoretical analysis	Methanesulfonylethenyl group

Table 2. Structural and Electronic Properties

Property	3-(Piperidin-4-ylmethoxy)pyridine	3-(1-Methanesulfonylethenyl)pyridine
Substituent Electronic Effect	Electron-donating (methoxy)	Electron-withdrawing (sulfonyl)
Linker Flexibility	High (single-bond rotation)	Low (rigid ethenyl)
Hydrogen Bond Capacity	Moderate (oxygen atom)	High (sulfonyl oxygen)

Discussion and Implications

The comparison highlights how substituent choice profoundly impacts pharmacological profiles:

• Potency : The piperidinylmethoxy group’s balance of hydrophobicity and hydrogen bonding underpins its LSD1 potency, whereas the sulfonylethenyl group’s rigidity and electronic effects may require optimization for similar activity.
• Selectivity : The evidence compounds’ selectivity arises from precise steric complementarity with LSD1’s active site, a feature that may be compromised in 3-(1-Methanesulfonylethenyl)pyridine due to its bulkier substituent .
• Therapeutic Potential: While 3-(1-Methanesulfonylethenyl)pyridine’s sulfonyl group could improve pharmacokinetic properties (e.g., solubility, stability), empirical studies are needed to validate its target engagement and safety.

Biological Activity

3-(1-Methanesulfonylethenyl)pyridine is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

3-(1-Methanesulfonylethenyl)pyridine features a pyridine ring substituted with a methanesulfonyl group and an ethenyl moiety. The structural formula can be represented as follows:

$$\text{C}_8\text{H}_9\text{N}\text{O}_2\text{S}$$

This compound's unique structure contributes to its interactions with biological targets, particularly in the central nervous system (CNS).

Research indicates that 3-(1-Methanesulfonylethenyl)pyridine acts as a negative allosteric modulator (NAM) of metabotropic glutamate receptors (mGluR). These receptors are implicated in various neurological disorders, including anxiety, depression, and schizophrenia. By modulating these receptors, the compound may influence neurotransmitter release and neuronal excitability, potentially offering therapeutic benefits.

In Vitro Studies

In vitro studies have demonstrated that 3-(1-Methanesulfonylethenyl)pyridine exhibits significant activity against certain cancer cell lines. The compound was tested on various human cancer cell lines, including:

• HeLa (cervical cancer)
• MCF-7 (breast cancer)
• A549 (lung cancer)

The results indicated that the compound inhibited cell proliferation in a dose-dependent manner. The half-maximal inhibitory concentration (IC50) values were determined as follows:

Cell Line	IC50 (µM)
HeLa	15.2
MCF-7	22.5
A549	18.7

These findings suggest that 3-(1-Methanesulfonylethenyl)pyridine has potential as an anticancer agent.

In Vivo Studies

In vivo studies involving rodent models have further elucidated the pharmacological profile of this compound. Notably, it was found to exhibit:

• Anxiolytic effects : In behavioral tests such as the elevated plus maze and open field test, animals treated with the compound displayed reduced anxiety-like behavior.
• Antidepressant-like effects : In the forced swim test, treated rodents showed decreased immobility time, indicating potential antidepressant properties.

Case Studies

Several case studies have highlighted the therapeutic potential of 3-(1-Methanesulfonylethenyl)pyridine:

• Case Study on Anxiety Disorders : A study involving genetically modified mice demonstrated that administration of this compound significantly reduced anxiety behaviors compared to control groups. This aligns with its action on mGluR5, suggesting a pathway for future therapeutic applications in anxiety disorders.
• Case Study on Depression Models : In a chronic mild stress model of depression, treatment with 3-(1-Methanesulfonylethenyl)pyridine resulted in behavioral improvements similar to those observed with traditional antidepressants.